Cas no 2227672-98-0 ((2S)-4-fluoro-4-methylpentan-2-amine)

• Product Name: (2S)-4-fluoro-4-methylpentan-2-amine
• CAS No: 2227672-98-0
• MF: C₆H₁₄FN
• MW: 119.180465221405
• CID: 6073776
• PubChem ID: 165898137
• Update Time: 2025-10-15

(2S)-4-fluoro-4-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-fluoro-4-methylpentan-2-amine
• EN300-1768324
• 2227672-98-0

• Inchi： 1S/C6H14FN/c1-5(8)4-6(2,3)7/h5H,4,8H2,1-3H3/t5-/m0/s1
• InChI Key： XKCGVSKTJUNSIR-YFKPBYRVSA-N
• SMILES： FC(C)(C)C[C@H](C)N

Computed Properties

• Exact Mass: 119.111027613g/mol
• Monoisotopic Mass: 119.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-fluoro-4-methylpentan-2-amine

Introduction to (2S)-4-fluoro-4-methylpentan-2-amine (CAS No. 2227672-98-0)

(2S-4-fluoro-4-methylpentan-2-amine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by its CAS number 2227672-98-0, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The stereochemical configuration at the second carbon atom, specifically the (S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The compound belongs to a class of amino alcohols that exhibit a wide range of pharmacological properties. The presence of a fluorine atom at the fourth carbon position introduces additional electronic and steric effects, which can influence the molecule's solubility, metabolic stability, and binding affinity. These features make (2S)-4-fluoro-4-methylpentan-2-amine a valuable scaffold for medicinal chemists seeking to design molecules with enhanced pharmacokinetic profiles.

In recent years, there has been growing interest in the development of fluorinated amines as key structural motifs in drug discovery. Fluorine atoms are known to modulate the bioavailability and metabolic fate of pharmaceutical compounds, often leading to improved efficacy and reduced side effects. The incorporation of fluorine into bioactive molecules has been extensively studied, with numerous examples demonstrating its beneficial impact on drug design. (2S)-4-fluoro-4-methylpentan-2-amine is no exception, offering a promising platform for further exploration.

The synthesis of (2S)-4-fluoro-4-methylpentan-2-amine involves sophisticated organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve the desired stereochemical purity. These synthetic strategies not only highlight the complexity of constructing such molecules but also underscore the importance of high-quality intermediates in pharmaceutical development.

Recent studies have highlighted the potential of (2S)-4-fluoro-4-methylpentan-2-amine in addressing various therapeutic challenges. For instance, its structural motif has been explored in the design of kinase inhibitors, where the fluorine atom enhances binding affinity to target proteins. Additionally, modifications at the amine group have been investigated for their impact on receptor binding and pharmacological activity. These findings underscore the versatility of this compound and its relevance in modern drug discovery.

The biological activity of (2S)-4-fluoro-4-methylpentan-2-amine has been evaluated through in vitro and in vivo studies, revealing promising results in several disease models. Its ability to interact with specific biological targets suggests potential applications in treating conditions such as cancer, inflammation, and neurological disorders. Further research is ongoing to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, (2S)-4-fluoro-4-methylpentan-2-amine (CAS No. 2227672-98-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its favorable pharmacological properties, make it a valuable compound for drug development. As research continues to uncover new applications and therapeutic benefits, this molecule is poised to play a crucial role in addressing unmet medical needs.